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Compound of Interest

4-lodo-2-
Compound Name:
(trifluoromethyl)benzonitrile

Cat. No.: B034293

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 4-
lodo-2-(trifluoromethyl)benzonitrile (CAS No. 101066-87-9). Adherence to these procedures
is critical for ensuring personnel safety and proper management of this chemical.

Hazard Identification and Immediate Precautions

4-lodo-2-(trifluoromethyl)benzonitrile is a hazardous substance that requires careful
handling. Key hazards include:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]

o Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Immediate precautionary measures upon exposure are as follows:

 |If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth.[1][3]

« If on Skin: Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell.[1]
Contaminated clothing must be removed and washed before reuse.[1][3]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][3]

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-lodo-2-

(trifluoromethyl)benzonitrile.

PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Must provide a complete seal
around the eyes to protect

against splashes and dust.[4]

[5]

Hand Protection

Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves

for integrity before each use.[4]

[6]

Body Protection

Laboratory Coat or Chemical
Suit

A lab coat should be worn for
minor tasks. For larger

quantities or risk of splashing,
a chemical-resistant apron or

suit is necessary.[4][7]

Respiratory Protection

N95 Dust Mask or Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator, especially
when handling the solid form
to avoid dust inhalation.[2][8]

Operational Plan: Step-by-Step Handling Procedure

3.1. Preparation and Engineering Controls:
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» Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[1][9]

» Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested.

» Review SDS: Before starting any work, thoroughly review the Safety Data Sheet (SDS) for 4-
lodo-2-(trifluoromethyl)benzonitrile.[4]

3.2. Handling the Chemical:
» Don PPE: Put on all required personal protective equipment as detailed in the table above.
e Weighing and Transfer:
o Handle as a solid to minimize dust generation.
o Use a spatula or other appropriate tool for transfers.
o Close the container tightly immediately after use.[1]
e In Solution:
o When dissolving, add the solid to the solvent slowly to avoid splashing.
o If heating is required, do so in a controlled manner within the fume hood.
3.3. Storage:
o Container: Keep the container tightly closed and in a dry, well-ventilated place.[1][3]
o Location: Store in a locked cabinet or area accessible only to authorized personnel.[1][3]
o Compatibility: Store away from incompatible materials (refer to SDS for specifics).

Disposal Plan

All waste containing 4-lodo-2-(trifluoromethyl)benzonitrile must be treated as hazardous
waste.
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o Waste Collection:

o Collect all solid waste, including contaminated consumables (e.g., weigh boats, paper
towels, gloves), in a designated, clearly labeled hazardous waste container.

o Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.

e Labeling: Ensure all waste containers are labeled with the full chemical name and associated
hazards.

o Disposal: Dispose of all waste through your institution's environmental health and safety
office, following all local, state, and federal regulations. Do not dispose of it down the drain.
[10] This material is classified for transport as "NITRILES, SOLID, TOXIC, N.O.S."[1]

Workflow for Safe Handling
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Caption: Workflow for handling 4-lodo-2-(trifluoromethyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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